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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of BRD5080, a positive allosteric modulator
(PAM) of the G protein-coupled receptor 65 (GPR65), with other relevant compounds. The
objective is to present the experimental data surrounding BRD5080's activity and facilitate an
assessment of the reproducibility of these findings by providing detailed methodologies for key
experiments.

Executive Summary

BRD5080 has been identified as a potent positive allosteric modulator of GPR65, a receptor
implicated in inflammatory and autoimmune diseases. Research, primarily from a study by
Neale et al. (2024), has demonstrated its ability to induce GPR65-dependent cAMP production
and modulate cytokine signaling.[1] This guide consolidates the available data on BRD5080
and its alternatives, offering a framework for researchers seeking to build upon or replicate
these findings. While direct, independent reproducibility studies are not yet available in the
published literature, this guide provides the necessary detailed protocols and comparative data
to enable such investigations.
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Comparative Analysis of GPR65 Modulators

The performance of BRD5080 is best understood in the context of other GPR65 modulators.

The following table summarizes the key quantitative data from comparative experiments.

Table 1. Comparison of GPR65 Modulator Activity

Key Reported
Compound Target(s) Assay Type Reference
Parameter Value
human
GPR65, EC50 Neale et al.
BRD5080 CAMP Assay ~1 uM
mouse (hGPR65) (2024)
GPR65
EC50 Neale et al.
CAMP Assay ~5 uM
(mGPR65) (2024)
human
GPR65, EC50 Neale et al.
BRD5075 cAMP Assay ~2 UM
mouse (hGPR65) (2024)
GPR65
EC50 Neale et al.
CAMP Assay ~10 uM
(mGPR65) (2024)
mouse EC50 Neale et al.
BTB09089 CAMP Assay ~100 nM
GPR65 (mGPR65) (2024)
human o Limited/No Neale et al.
CAMP Assay Activity o
GPR65 Activity (2024)
ZINC136844 human Agonist Pao et al.
CAMP Assay o 30 uM
00 GPR65 Activity (2016)
Negative
ZINC626786 human ] Pao et al.
CAMP Assay Allosteric -
96 GPR65 (2016)
Modulator

Signaling Pathway and Experimental Workflows
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To visually represent the mechanisms and procedures involved in assessing BRD5080's
function, the following diagrams are provided.
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Caption: GPR65 signaling pathway activated by low pH and potentiated by BRD5080.
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CAMP Assay Workflow Cytokine Profiling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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